(E)-1-(2,4-Dimethoxyphenyl)octene

• Molecular Formula: C16H24O2
• Molecular Weight: 248.36 g/mol
• IUPAC Name: 2,4-dimethoxy-1-[(E)-oct-1-enyl]benzene
• InChI: InChI=1S/C16H24O2/c1-4-5-6-7-8-9-10-14-11-12-15(17-2)13-16(14)18-3/h9-13H,4-8H2,1-3H3/b10-9+
• InChI Key: KBBWCFGWGDKIAU-MDZDMXLPSA-N
• Isomeric SMILES: CCCCCC/C=C/C1=C(C=C(C=C1)OC)OC
• Canonical SMILES: CCCCCCC=CC1=C(C=C(C=C1)OC)OC

Description

(E)-1-(2,4-Dimethoxyphenyl)octene is an α,β-unsaturated alkene derivative featuring a 2,4-dimethoxyphenyl group attached to an eight-carbon aliphatic chain in the trans (E) configuration.

Comparison with Similar Compounds

Structural and Functional Analogues

The 2,4-dimethoxyphenyl moiety is a common feature in bioactive compounds. Below is a comparative analysis of (E)-1-(2,4-Dimethoxyphenyl)octene with three closely related compounds from the chalcone family, as reported in Molecules (2014) :

Compound	Structure	Biological Activity (PfFd-PfFNR Inhibition %)	Key Structural Features
(E)-1-(2,4-Dimethoxyphenyl)octene	Octene backbone with 2,4-dimethoxyphenyl	Not reported	Long aliphatic chain; no polar functional groups
(E)-1-(4-aminophenyl)-3-(2,4-dimethoxyphenyl)prop-2-en-1-one	Chalcone backbone with 2,4-dimethoxyphenyl	38.16%	Amino group at para position; α,β-unsaturated ketone
(E)-1-(4-aminophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one	Chalcone backbone with 4-methoxyphenyl	50%	Single methoxy group; amino group enhances activity
(E)-1-(4-aminophenyl)-3-(2,3-dimethoxyphenyl)prop-2-en-1-one	Chalcone backbone with 2,3-dimethoxyphenyl	31.58%	Adjacent methoxy groups; reduced steric accessibility

Key Findings from Comparative Analysis

Role of Substituents: The 2,4-dimethoxyphenyl group in both (E)-1-(2,4-Dimethoxyphenyl)octene and its chalcone analogs contributes to electron-rich aromatic systems, which may facilitate interactions with biological targets. However, chalcone derivatives exhibit higher inhibition of Plasmodium falciparum ferredoxin-NADP+ reductase (PfFd-PfFNR) due to the presence of an α,β-unsaturated ketone and an amino group, which form electrostatic interactions critical for activity . The absence of polar functional groups (e.g., amino or ketone groups) in (E)-1-(2,4-Dimethoxyphenyl)octene likely reduces its binding affinity compared to chalcone analogs.

Backbone Flexibility and Solubility :

• The octene backbone provides greater hydrophobicity and membrane permeability compared to the rigid chalcone scaffold. This property could enhance tissue penetration but may limit solubility in aqueous environments.

Spatial Arrangement of Methoxy Groups :

• Chalcones with 2,4-dimethoxy substitution (38.16% inhibition) outperform those with 2,3-dimethoxy substitution (31.58%), suggesting that para-substitution optimizes steric and electronic interactions with the PfFd-PfFNR binding site .

Critical Notes and Limitations

• Data Gaps : Direct pharmacological data for (E)-1-(2,4-Dimethoxyphenyl)octene are absent in the literature. Conclusions are extrapolated from structurally related chalcones.